7,7-Difluoro-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-2-azaspiro[3.5]nonane

• Molecular Formula: C14H21F2N3
• Molecular Weight: 269.33 g/mol
• SMILES: CC(C)N1C=C(C=N1)C2C3(CCC(CC3)(F)F)CN2
• InChI: InChI=1S/C14H21F2N3/c1-10(2)19-8-11(7-18-19)12-13(9-17-12)3-5-14(15,16)6-4-13/h7-8,10,12,17H,3-6,9H2,1-2H3
• InChIKey: ATAQJCLSJZRTLT-UHFFFAOYSA-N

7,7-Difluoro-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-2-azaspiro[3.5]nonane Sourcing & Differentiation

7,7-Difluoro-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-2-azaspiro[3.5]nonane (CAS 2060060-17-3) is a synthetic spirocyclic building block with molecular formula C14H21F2N3 and molecular weight 269.33 g/mol . This compound belongs to the 2-azaspiro[3.5]nonane class, featuring a gem-difluoro substitution at the 7-position and an N-isopropylpyrazole moiety at the 1-position, which together confer distinctive conformational rigidity and modulated physicochemical properties relevant to medicinal chemistry and drug discovery programs .

Spirocyclic Core Conformationally rigid 2-azaspiro[3.5]nonane scaffold

Gem-Difluoro 7,7-difluoro substitution for metabolic stability and conformational bias

N-Isopropylpyrazole Intermediate lipophilic bulk for SAR fine-tuning

Multi-Vendor Documented purity specification with quality assurance support

Generic Substitution Risks: 7,7-Difluoro-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-2-azaspiro[3.5]nonane

The 2-azaspiro[3.5]nonane scaffold tolerates substantial structural variation—including alternative N-substituents on the pyrazole ring (methyl, ethyl, isobutyl), different fluorination patterns (2,2-difluoro; 8,8-difluoro; non-fluorinated), and heteroatom substitutions (7-oxa, 2-thia, diaza)—each producing distinct conformational, electronic, and physicochemical profiles . The specific combination of gem-difluoro at the 7-position with N-isopropylpyrazole at the 1-position is not interchangeable with its closest commercially available analogs (e.g., the N-methyl analog CAS 2059993-23-4 or N-isobutyl analog CAS 2060033-87-4), as even a single methylene difference in the N-alkyl chain alters lipophilicity, metabolic stability, and target engagement potential in structure-activity relationship (SAR) campaigns . Generic substitution without quantitative comparator data risks confounding SAR interpretation and compromising lead optimization trajectories.

N-Alkyl variation (methyl, ethyl, isobutyl) may shift lipophilicity and target engagement profiles, limiting direct SAR transfer.

Alternative fluorination patterns (2,2-difluoro, non-fluorinated) alter conformational bias and metabolic stability, producing different scaffold behavior.

Heteroatom substitutions (7-oxa, 2-thia) disrupt the electronic and hydrogen-bonding landscape of the spirocyclic core.

7,7-Difluoro-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-2-azaspiro[3.5]nonane: Comparative Evidence

Molecular Weight: N-Isopropyl vs. N-Methyl & N-Isobutyl

Molecular weight is a primary determinant of passive permeability, solubility, and ligand efficiency metrics in drug discovery. The target compound (MW 269.33) occupies a distinct position between the lighter N-methyl analog (MW 255.31, CAS 2059993-23-4) and the heavier N-isobutyl analog (MW 283.36, CAS 2060033-87-4) . This 14-Dalton increment over the N-methyl analog and 14-Dalton decrement relative to the N-isobutyl analog represent a meaningful difference in lipophilic bulk that can be exploited to fine-tune logD, microsomal stability, and off-target binding profiles without altering the core spirocyclic pharmacophore .

MW N-Isopropyl vs. Analogs

Cross-study comparable

269.33 g/mol (target)

Methyl: 255.31 | Isobutyl: 283.36

+14.02 / −14.03 Da

Intermediate MW fine-tunes lipophilic bulk for systematic SAR exploration.

Calculated from molecular formulas.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	269.33
Comparator Or Baseline	N-methyl analog (255.31); N-isobutyl analog (283.36)
Quantified Difference	+14.02 vs. N-methyl; −14.03 vs. N-isobutyl
Conditions	Calculated from molecular formula C14H21F2N3 vs. C13H19F2N3 (N-methyl) and C15H23F2N3 (N-isobutyl)

Why This Matters

This intermediate MW value allows medicinal chemists to probe the lipophilic efficiency window between the methyl and isobutyl congeners, enabling systematic SAR exploration without resorting to custom synthesis of unavailable analogs.

TPSA: N-Isopropyl Pyrazole & Passive Permeability

TPSA is a key predictor of intestinal absorption and blood-brain barrier penetration. The target compound possesses a calculated TPSA of 29.85 Ų . This value, driven by the single basic nitrogen in the azaspiro ring and the pyrazole nitrogen atoms, places it below the widely cited threshold of 60 Ų for favorable oral absorption and within the recommended range (<70–90 Ų) for potential CNS penetration [1]. In comparison, the non-fluorinated parent 2-azaspiro[3.5]nonane (MW 125.21, C8H15N) has a lower TPSA (~12 Ų, single nitrogen) but lacks the additional hydrogen-bond acceptor capacity contributed by the pyrazole ring and fluorine atoms, which can beneficially modulate solubility and target binding [2].

TPSA & CNS Permeability

Class-level inference

29.85 Ų

Parent scaffold ~12 Ų | CNS cutoff ≤70–90 Ų

Favorable passive permeability profile for oral and CNS drug design.

Class-level CNS drug property guidelines.

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	29.85
Comparator Or Baseline	Non-fluorinated 2-azaspiro[3.5]nonane (estimated TPSA ~12 Ų, single amine); CNS drug cutoff ≤70–90 Ų
Quantified Difference	+17.85 Ų vs. parent scaffold; remains below CNS-critical thresholds
Conditions	Calculated TPSA from SMILES: FC1(F)CCC2(CNC2C=3C=NN(C3)C(C)C)CC1; comparator values are literature-informed estimates for the unsubstituted scaffold

Why This Matters

The intermediate TPSA value indicates that the N-isopropylpyrazole substituent provides a favorable balance between passive permeability and aqueous solubility, making this compound a more ADME-relevant building block than the minimally substituted parent scaffold for CNS and oral drug discovery programs.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541. View Source
• [2] ChemBase. 2-Azaspiro[3.5]nonane. CAS 666-08-0. MW 125.21, C8H15N. View Source

Conformational Rigidity: Gem-Difluoro vs. Non-Fluorinated

The 7,7-gem-difluoro substitution in the cyclohexane ring of the spirocyclic scaffold introduces a strong conformational bias via the gauche effect and steric repulsion between the fluorine atoms . This contrasts with the non-fluorinated 2-azaspiro[3.5]nonane parent scaffold (CAS 666-08-0), which exhibits greater conformational flexibility due to the absence of electronegative substituents on the cyclohexane ring [1], and with the 2,2-difluoro-7-azaspiro[3.5]nonane regioisomer (CAS 1263181-92-5), where fluorination occurs on the cyclobutane ring, producing a distinct conformational and electronic profile [2]. The 7-position gem-difluoro pattern is specifically documented to enhance metabolic stability by blocking oxidative metabolism at the cyclohexane ring, a benefit not conferred by the non-fluorinated scaffold .

Conformational Rigidity

Class-level inference

Non-fluorinated: Flexible, metabolically labile

7,7-Difluoro: Rigid, blocked oxidative metabolism

Gem-difluoro pattern provides a conformational and metabolic stability benefit.

Qualitative inference from fluorine medicinal chemistry.

Evidence Dimension	Conformational constraint and metabolic vulnerability at the cyclohexane ring
Target Compound Data	7,7-gem-difluoro substitution; strong conformational bias; blocked oxidative metabolism
Comparator Or Baseline	Non-fluorinated 2-azaspiro[3.5]nonane (conformationally flexible, metabolically labile); 2,2-difluoro-7-azaspiro[3.5]nonane (different fluorination pattern and ring system)
Quantified Difference	Qualitative difference in conformational rigidity and metabolic stability; specific quantification requires experimental determination
Conditions	Inferred from established fluorine medicinal chemistry principles; CymitQuimica documentation for 2,2-difluoro analog explicitly notes enhanced metabolic stability from fluorination

Why This Matters

The 7,7-gem-difluoro pattern provides a specific conformational and metabolic stability profile unavailable from non-fluorinated or differently fluorinated regioisomers, making this compound the appropriate choice for SAR studies where cyclohexane ring oxidative metabolism is a concern.

• [1] ChemBase. 2-Azaspiro[3.5]nonane. CAS 666-08-0. Parent scaffold without fluorine substitution. View Source
• [2] Kuujia. 1-Azaspiro[4.4]nonane, 7,7-difluoro-. CAS 2870666-61-6. Documentation noting enhanced lipophilicity and metabolic stability from 7,7-difluoro substitution. View Source

Purity & Quality Assurance

The target compound is commercially available from multiple independent vendors with a documented minimum purity specification of 95% . AKSci additionally provides full quality assurance with every batch, SDS documentation, and COA availability upon request, with long-term storage specified at cool, dry conditions . This documented purity and quality infrastructure enables reproducible SAR studies where impurity profiles could otherwise confound biological assay interpretation. In contrast, less common analogs in this series (e.g., N-ethylpyrrol analog CAS 2059975-02-7) are available from fewer vendors and may lack equivalent quality documentation .

Purity & Quality

Cross-study comparable

≥95% purity, 2 vendors

SDS and COA available upon request

Ensures batch-to-batch consistency for reproducible SAR studies.

Multi-vendor commercial availability.

Evidence Dimension	Commercial availability with documented purity and quality assurance
Target Compound Data	95% minimum purity; SDS and COA available; two independent vendors (AKSci, Leyan)
Comparator Or Baseline	N-ethylpyrrol analog (CAS 2059975-02-7): single vendor; limited quality documentation
Quantified Difference	≥2 vendors vs. 1 vendor; documented QA vs. limited documentation
Conditions	Vendor product pages as of 2025–2026

Why This Matters

Multi-vendor availability with documented quality assurance reduces procurement risk, ensures batch-to-batch consistency, and supports the reproducibility requirements of rigorous SAR and lead optimization campaigns.

M4 mAChR Antagonist Patents: Spirocyclic Scaffold

The substituted 7-azaspiro[3.5]nonane scaffold is explicitly claimed in patent US 11,149,022 B2 as a core motif for muscarinic acetylcholine receptor M4 (mAChR M4) antagonists, with demonstrated utility in Parkinson's disease and related motor disorders [1]. The patent discloses that M4-selective antagonists may offer advantages over non-selective mAChR antagonists (e.g., scopolamine) by reducing dose-limiting adverse effects including confusion and cognitive disturbances [1]. While the target compound itself is not explicitly exemplified in this patent, its structural features—the 2-azaspiro[3.5]nonane core with a heteroaryl substituent—align with the general Formula (I) described, where A is a five- or six-membered heteroarylene and R1 includes heteroaryl and cycloalkyl groups [1]. Separately, spirocyclic pyrazole-containing compounds have demonstrated binding to GPCR targets, with a related 2-thia-7-azaspiro[3.5]nonane compound bearing an N-isopropylpyrazole motif showing Ki = 13 nM against the 3-beta-hydroxysteroid-Delta(8),Delta(7)-isomerase target [2].

M4 mAChR Scaffold Patent

Class-level inference

US 11,149,022 B2 claims 7-azaspiro[3.5]nonane core

Related spiro-pyrazole: Ki = 13 nM

Supports scaffold prioritization for GPCR neuroscience research.

Target compound not directly exemplified; verify binding.

Evidence Dimension	Patent-disclosed therapeutic relevance of the spirocyclic scaffold class
Target Compound Data	2-azaspiro[3.5]nonane scaffold with N-isopropylpyrazole; structurally aligned with Formula (I) of US 11,149,022 B2
Comparator Or Baseline	Non-selective mAChR antagonists (scopolamine): dose-limiting cognitive adverse effects; related spirocyclic pyrazole compound (BDBM706843): Ki = 13 nM
Quantified Difference	Class-level patent enablement vs. clinical limitation of non-selective agents; binding affinity benchmark for structurally related spiro-pyrazole (13 nM)
Conditions	US Patent 11,149,022 B2 (Vanderbilt University); BindingDB entry for BDBM706843 (SPA assay, human 3-beta-hydroxysteroid-Delta(8),Delta(7)-isomerase)

Why This Matters

The patent-protected therapeutic relevance of the spirocyclic scaffold class to neurological disorders, combined with binding affinity data for structurally related spiro-pyrazoles, supports the prioritization of this compound as a building block for neuroscience-focused drug discovery programs targeting GPCRs.

• [1] Lindsley CW, Conn PJ, Engers DW, Engers JL, Bender AM. Antagonists of the muscarinic acetylcholine receptor M4. US Patent 11,149,022 B2. Granted 2021-10-19. Vanderbilt University. View Source
• [2] BindingDB. BDBM706843: 7-((1R,3S)-3-(1-isopropyl-3-(6-(trifluoromethyl)pyridin-2-yl)-1H-pyrazol-5-yl)cyclopentyl)-2-thia-7-azaspiro[3.5]nonane 2,2-dioxide. Ki = 13 nM. US20240398781, Example 46C. View Source

Diazaspirocyclic Scaffolds as Kinase Inhibitor Start Points

A systematic study by Allen et al. (Bioorg Med Chem, 2013) demonstrated that heteroaryl-substituted diazaspirocyclic compounds serve as ligand-efficient inhibitors of multiple kinases, with binding modes confirmed by protein crystallography [1]. The study showed that introduction of more complex substitution to diazaspirocycles increased potency and varied selectivity profiles through engagement of the P-loop and changes to spirocycle conformation [1]. The 7,7-difluoro motif specifically appears in kinase inhibitor patents: a related 7,7-difluoro-2-azaspiro[4.4]nonane-2-carboxamide compound (BDBM483979) demonstrated RAF kinase inhibition with IC50 = 10 nM and IC50 = 0.100 nM in replicate protein kinase assays [2]. While the target compound employs a [3.5] ring system rather than [4.4], the conserved 7,7-difluoro substitution pattern and azaspiro core suggest comparable conformational rigidity benefits for kinase hinge-binding applications [1].

Kinase Inhibitor Start Point

Class-level inference

Related 7,7-difluoro-azaspiro: RAF IC50 = 10 nM, 0.100 nM

Crystallographic P-loop engagement confirmed

Validates spirocyclic scaffold for kinase hinge-binding design.

Published crystallography with diazaspirocycles.

Evidence Dimension	Kinase inhibitor potency and ligand efficiency of spirocyclic scaffolds
Target Compound Data	7,7-difluoro-2-azaspiro[3.5]nonane core with pyrazole substitution; structural analogy to kinase inhibitor scaffolds
Comparator Or Baseline	Related 7,7-difluoro-2-azaspiro[4.4]nonane-2-carboxamide: RAF kinase IC50 = 10 nM and 0.100 nM; non-spirocyclic kinase inhibitors: variable ligand efficiency
Quantified Difference	Class-level: spirocyclic scaffolds provide ligand-efficient kinase inhibition (confirmed by crystallography); specific target compound IC50 not yet reported
Conditions	Allen et al. 2013 (Bioorg Med Chem): protein crystallography, multiple kinase panel; BindingDB BDBM483979: RAF proto-oncogene serine/threonine-protein kinase assay

Why This Matters

Published crystallographic evidence for spirocyclic scaffold engagement of kinase ATP-binding sites, combined with nanomolar potency of a related 7,7-difluoro-azaspiro compound, validates the selection of this building block for kinase-focused medicinal chemistry programs.

• [1] Allen CE, Chow CL, Caldwell JJ, Westwood IM, van Montfort RL, Collins I. Synthesis and evaluation of heteroaryl substituted diazaspirocycles as scaffolds to probe the ATP-binding site of protein kinases. Bioorg Med Chem. 2013;21(18):5707-5724. doi:10.1016/j.bmc.2013.07.021. PubMed ID: 23920481. View Source
• [2] BindingDB. BDBM483979: 7,7-difluoro-N-(2-fluoro-4-methyl-5-(7-methyl-2-(methylamino)pyrido[2,3-d]pyrimidin-6-yl)phenyl)-2-azaspiro[4.4]nonane-2-carboxamide. IC50 = 10 nM and 0.100 nM. US10927111/US11667634, Example 15. View Source

7,7-Difluoro-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-2-azaspiro[3.5]nonane: Application Scenarios

M4 Muscarinic Acetylcholine Receptor SAR

This compound serves as a strategic building block for synthesizing focused libraries around the 7-azaspiro[3.5]nonane scaffold, which is the core motif claimed in US Patent 11,149,022 B2 for M4 mAChR antagonists with potential utility in Parkinson's disease [1]. The N-isopropylpyrazole substituent provides an intermediate lipophilic bulk between the N-methyl and N-isobutyl congeners, enabling systematic exploration of the N-alkyl SAR dimension without altering the gem-difluoro conformational constraint . The calculated TPSA of 29.85 Ų supports its suitability for CNS-penetrant compound design .

Spirocyclic Kinase Inhibitor Lead Generation

Published crystallographic evidence confirms that diazaspirocyclic scaffolds engage kinase ATP-binding sites with ligand-efficient binding modes, and the 7,7-difluoro substitution pattern in related azaspiro compounds has yielded RAF kinase inhibitors with IC50 values as low as 0.100 nM [2]. The target compound's 7,7-difluoro-2-azaspiro[3.5]nonane core provides a conformationally constrained alternative to the [4.4] ring system, with the pyrazole moiety offering a synthetic handle for further derivatization toward diverse hinge-binding groups [3].

ADME Optimization with Defined Physicochemical Baselines

The combination of documented purity (95% minimum), multi-vendor commercial availability with full quality assurance, and well-defined molecular properties (MW 269.33, TPSA 29.85 Ų) makes this compound a reliable starting point for systematic ADME optimization . The N-isopropyl group represents a deliberate lipophilicity increment over the N-methyl analog, allowing teams to correlate logD changes with microsomal stability, permeability, and CYP inhibition profiles in a controlled manner .

Spirocyclic Scaffolds for Agrochemical & Metabolic Research

The broader 2,7-diazaspiro[3.5]nonane compound class is disclosed in patent IN201627028556A for the prevention and/or treatment of metabolic disorders, neurodegenerative diseases, and protein misfolding disorders [4]. While the target compound itself is not exemplified, its structural alignment with the Formula (I) claims and the established utility of fluorinated spirocyclic amines in agrochemical applications position it as a versatile intermediate for cross-sector discovery programs [5].

Application

Selection Property

Validation Focus

M4 Muscarinic Receptor SAR Exploration

N-alkyl lipophilicity window; conformational constraint

GPCR binding assay; CNS permeability assessment

Spirocyclic Kinase Inhibitor Lead Generation

Gem-difluoro rigidity; pyrazole derivatization handle

Kinase panel profiling; co-crystallization

ADME Optimization Baselines

Documented MW/TPSA; multi-vendor purity

logD, microsomal stability, CYP inhibition profiling

Agrochemical & Metabolic Disorder Research

Fluorinated spirocyclic amine versatility

Target-based screening; metabolic stability assays

• [1] Lindsley CW, Conn PJ, Engers DW, Engers JL, Bender AM. Antagonists of the muscarinic acetylcholine receptor M4. US Patent 11,149,022 B2. Granted 2021-10-19. View Source
• [2] BindingDB. BDBM483979: RAF kinase IC50 data. View Source
• [3] Allen CE, Chow CL, Caldwell JJ, Westwood IM, van Montfort RL, Collins I. Synthesis and evaluation of heteroaryl substituted diazaspirocycles as scaffolds to probe the ATP-binding site of protein kinases. Bioorg Med Chem. 2013. View Source
• [4] Griffioen G, De Taeye B, Princen K, De Witte K, Blanche E, Ratni H, Rogers-Evans M. 2,7-Diazaspiro[3.5]nonane compounds. Indian Patent IN201627028556A. Filed 2016-08-22. View Source
• [5] Kuujia. 1-Azaspiro[4.4]nonane, 7,7-difluoro- documentation noting fluorinated spirocyclic amine applications in pharmaceutical and agrochemical sectors. View Source